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Compound of Interest

Compound Name: 2-Isopropylisonicotinic acid

Cat. No.: B065470 Get Quote

For researchers, scientists, and professionals in drug development, the responsible disposal of

chemical reagents is a cornerstone of laboratory safety and environmental stewardship. This

guide provides essential procedural steps and safety information for the proper disposal of 2-
Isopropylisonicotinic acid. In the absence of a specific Safety Data Sheet (SDS) for 2-
Isopropylisonicotinic acid, this guidance is informed by data from structurally similar

compounds, such as isonicotinic acid and isopropyl alcohol, to establish a robust and safety-

conscious disposal plan.

Immediate Safety and Handling for Disposal
Before initiating any disposal procedures, it is critical to handle 2-Isopropylisonicotinic acid
with appropriate personal protective equipment (PPE). Based on the hazard profiles of related

compounds, this substance should be treated as potentially causing skin irritation, serious eye

irritation, and possible respiratory irritation.[1]

Recommended Personal Protective Equipment (PPE):

Gloves: Wear appropriate chemical-resistant gloves.

Eye Protection: Use safety glasses with side shields or goggles.[2]

Face Protection: A face shield may be necessary for splash hazards.[2]
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Respiratory Protection: If ventilation is inadequate or dust/vapors are generated, use a

suitable respirator.[3]

Protective Clothing: Wear a lab coat or other protective clothing to prevent skin contact.

Hazard Profile and Safety Data Summary
To ensure safe handling and disposal, it is crucial to be aware of the potential hazards. The

following table summarizes the likely hazards based on data for structurally related

compounds.

Property Likely Characteristic
Source (Based on Related
Compounds)

Physical State Solid (powder) [1]

Primary Hazards

Causes skin irritation.

[1]Causes serious eye

irritation.[1][4]May cause

respiratory irritation.

[1]Flammable liquid and vapor

(for related isopropyl

compounds).[4]

[1][4]

Primary Routes of Exposure
Inhalation, Skin contact, Eye

contact
[2]

Incompatible Materials
Strong oxidizing agents, Acids,

Halogens, Acid anhydrides.[3]
[3]

Hazardous Decomposition

Products

Carbon monoxide (CO),

Carbon dioxide (CO2),

Nitrogen oxides (NOx)

[5]

GHS Hazard and Precautionary Statements (Based on Related Compounds):
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Statement Type Code Description

Hazard Statements H315 Causes skin irritation.[1]

H319
Causes serious eye irritation.

[1][4]

H335
May cause respiratory

irritation.[1]

H225 / H226

Highly flammable liquid and

vapor / Flammable liquid and

vapor.[4]

Precautionary Statements P210

Keep away from heat, hot

surfaces, sparks, open flames

and other ignition sources. No

smoking.[4]

P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[1]

P273
Avoid release to the

environment.

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[1]

P501

Dispose of contents/container

to an approved waste disposal

plant.

Step-by-Step Disposal Protocol
The disposal of 2-Isopropylisonicotinic acid must comply with all local, regional, national,

and international regulations. The following protocol provides a general framework for its safe

disposal as chemical waste.

Experimental Protocol: Chemical Waste Disposal
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Waste Segregation and Collection:

Collect waste 2-Isopropylisonicotinic acid in a dedicated, properly labeled, and leak-

proof container.[6] The container should be made of a compatible material (e.g., High-

Density Polyethylene - HDPE for acidic waste).[7]

Do not mix with incompatible wastes such as strong oxidizing agents.[3][7]

Label the container clearly with "Hazardous Waste," the chemical name "2-
Isopropylisonicotinic acid," and the associated hazards (e.g., Irritant, Flammable if in

solution).[6]

Container Management:

Keep the waste container tightly closed except when adding waste.[2][6]

Store the container in a designated, well-ventilated secondary containment area, away

from heat and ignition sources.[2][4]

Disposal of Empty Containers:

Thoroughly empty the original container.[6]

Triple-rinse the empty container with a suitable solvent (e.g., water or an appropriate

organic solvent).[8]

Collect the first rinse as hazardous waste. For highly toxic substances, the first three

rinses must be collected as hazardous waste.[6]

After thorough rinsing and drying, deface or remove the original label to prevent misuse.[8]

The clean container can then be disposed of according to your institution's guidelines for

non-hazardous waste.[8]

Requesting Waste Pickup:

Once the waste container is full, arrange for its disposal through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor.[6]
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Do not dispose of 2-Isopropylisonicotinic acid down the drain or in regular trash.[6]

Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of 2-
Isopropylisonicotinic acid.
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Proper Disposal Workflow for 2-Isopropylisonicotinic Acid

Start: Have 2-Isopropylisonicotinic
Acid Waste

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Handle Empty Container

Collect Waste in a Labeled,
Leak-Proof Container

Ensure Compatibility of
Co-disposed Chemicals

Segregate from
Incompatible Waste

Not Compatible

Store Container in a Designated
Secondary Containment Area

Compatible

Is Container Full?

No, Add More Waste

Request Waste Pickup
from EHS

Yes

End: Proper Disposal

Triple-Rinse Container

Collect Rinsate as
Hazardous Waste

Dispose of Clean Container
as Non-Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for the proper disposal of 2-Isopropylisonicotinic acid.
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This guide provides a framework for the safe disposal of 2-Isopropylisonicotinic acid. It is

imperative to consult your institution's specific waste disposal policies and adhere to all local,

state, and federal regulations to ensure a safe and compliant laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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